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Compound of Interest

4-Chloro-3',5'-
Compound Name: _
dimethylbenzophenone
CAS No.: 844885-03-6
Cat. No.: B1349882
- 7

An In-depth Technical Guide to the Safe Handling of 4-Chloro-3',5'-dimethylbenzophenone

Introduction: This guide provides a comprehensive safety overview for 4-Chloro-3',5'-
dimethylbenzophenone (CAS No. 844885-03-6), a substituted aromatic ketone. Designed for
researchers, scientists, and drug development professionals, this document moves beyond a
standard Safety Data Sheet (SDS) to explain the causality behind safety protocols. It is critical
to note that specific toxicological and environmental data for this compound are limited.
Therefore, this guide is built upon established principles of laboratory safety and data
extrapolated from structurally analogous compounds, primarily 4-chlorobenzophenone and the
broader class of chlorinated benzophenones. A cautious and proactive approach to safety is
paramount.

Section 1: Compound Profile and Hazard Analysis

4-Chloro-3',5'-dimethylbenzophenone belongs to the chemical class of diaryl ketones, which
are widely used as intermediates in organic synthesis. Its structure, featuring a chlorinated
phenyl ring and a dimethylated phenyl ring linked by a carbonyl group, dictates its reactivity
and potential biological activity.

Chemical Identity:

e |[UPAC Name: (4-chlorophenyl)(3,5-dimethylphenyl)methanone
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e CAS Number: 844885-03-6[1]

e Molecular Formula: C1sH13CIO[2]

e Molecular Weight: 244.72 g/mol [2]

1.1 Anticipated Physicochemical Properties

Direct experimental data for many physical properties of 4-Chloro-3',5'-
dimethylbenzophenone are not readily available in public literature.[3] The data presented
below are largely based on its close structural analogue, 4-Chlorobenzophenone (CAS 134-85-
0), to provide a working estimate for laboratory professionals.

Table 1: Physicochemical Data

Property Value Rationale / Source
) . ] Based on analogues like 4-
Physical State Solid, powder (Predicted)
chlorobenzophenone.[4]
) ) Common for this class of
Appearance Off-white (Predicted)
compound.[4]
) Based on 4-
Odor Odorless (Predicted)
chlorobenzophenone.[4]
Value for 4-
Melting Point ~75-77°C/ 167 -170.6 °F
Chlorobenzophenone.[5][6]
N ) Value for 4-
Boiling Point ~330-332°C /626 -629.6 °F
Chlorobenzophenone.[5]
Aromatic ketones with halogen
- and alkyl substituents are
Water Solubility Insoluble / Low

typically nonpolar and have

low water solubility.[4]

| Stability | Stable under normal conditions. | Based on 4-Chlorobenzophenone.[4] |

1.2 Hazard ldentification and GHS Classification (Inferred)
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No specific GHS classification exists for 4-Chloro-3',5'-dimethylbenzophenone.[3] The
classification is inferred from 4-chlorobenzophenone, which is considered a hazardous
substance.[4][7] Researchers should handle this compound as if it possesses these hazards
until direct data proves otherwise.

Skin Corrosion/Irritation: Predicted Category 2. Causes skin irritation.[4][7]

Serious Eye Damage/Eye Irritation: Predicted Category 2. Causes serious eye irritation.[4][7]

Specific Target Organ Toxicity (Single Exposure): Predicted Category 3 (Respiratory system).
May cause respiratory irritation.[4]

Sensitization: May cause skin sensitization upon repeated contact.[7]

Causality of Hazards: The carbonyl group and aromatic rings create a molecule that can
interact with biological macromolecules. The chlorinated ring, in particular, enhances its
lipophilicity, allowing potential penetration of skin barriers and interaction with cellular
membranes, leading to irritation. As a fine powder, it can be easily aerosolized, posing an
inhalation risk to the respiratory tract.[7]

Section 2: Proactive Risk Management and
Exposure Control

A foundational principle of laboratory safety is the proactive assessment and mitigation of risk
before an experiment begins.[8] Given the data gaps for this compound, a conservative
approach is required.

2.1 The Risk Assessment Workflow

Before handling 4-Chloro-3',5'-dimethylbenzophenone, a formal risk assessment should be
conducted. This process involves identifying hazards, evaluating risks, and implementing
control measures to minimize potential exposure.
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Risk Assessment Workflow
Step 1: Identify Hazards
(Skin/Eye/Resp. Irritant)
based on inferred GHS
Step 2: Evaluate Exposure Routes
(Inhalation, Dermal, Ingestion)
for each potential route
Step 3: Select Control Measures
(Hierarchy of Controls)
implement chosen controls
Step 4: Implement Controls
(Engineering, PPE, Admin)
is process safe?

Step 5: Review & Refine
(Post-Experiment Debrief)

Click to download full resolution via product page
Caption: Risk assessment workflow for handling novel or poorly characterized compounds.
2.2 Hierarchy of Controls

The most effective way to ensure safety is through a "hierarchy of controls," prioritizing
engineering solutions over personal protective equipment.

e Engineering Controls: The primary line of defense is to handle the compound in a certified
chemical fume hood.[9] This prevents inhalation of aerosolized powder and contains any
potential spills. The fume hood should have adequate airflow, and work should be performed
at least 6 inches inside the sash.[10]
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o Administrative Controls: Develop a Standard Operating Procedure (SOP) specific to this
compound. Restrict access to the area where the chemical is being used. Ensure all users
are trained on the specific hazards and handling procedures. Do not eat, drink, or apply
cosmetics in the laboratory.[11]

o Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and
the chemical. Its use is mandatory, even with engineering controls in place.[8]

Table 2: Personal Protective Equipment (PPE) Rationale

PPE Specification Rationale and Causality

Protects against splashes
_ ANSI-rated safety goggles  and airborne particles,
Eye Protection . . . e - .
with side shields. mitigating the risk of

serious eye irritation.[10]

Prevents direct skin contact,
) Chemical-resistant nitrile which can cause irritation and
Hand Protection ) o
gloves. potential sensitization. Inspect

gloves before use.[9]

Protects skin and personal
) Flame-resistant or 100% clothing from contamination.
Body Protection )
cotton lab coat, fully fastened. Ensures no exposed skin on

the arms.[10]

| Footwear | Closed-toe, non-perforated shoes. | Protects feet from spills.[9] |

Section 3: Standard Operating Procedures for
Handling and Storage

Adherence to methodical procedures is essential for minimizing exposure and preventing
accidents.

3.1 Handling Solid Compound
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» Preparation: Before retrieving the compound from storage, ensure the fume hood is
operational and the work area is clean and uncluttered.[10] Have all necessary equipment
(spatulas, weigh boats, glassware) and waste containers ready.

» Weighing: Always weigh the solid material inside the fume hood. To minimize aerosolization,
handle the powder gently. Avoid creating dust clouds.

o Transfer: When transferring the powder to a reaction vessel, do so carefully within the fume
hood. If dissolving, add the solvent to the vessel containing the powder slowly.

o Post-Handling: After use, decontaminate spatulas and surfaces. Promptly and securely close
the primary container. Always wash hands thoroughly with soap and water after handling is
complete, even if gloves were worn.[11]

3.2 Storage Requirements

Container: Store in a tightly sealed, clearly labeled container.[3]

Location: Keep in a cool, dry, and well-ventilated area designated for chemical storage.

Incompatibilities: Store away from strong oxidizing agents.[4] Aromatic ketones can react
with strong oxidizers, potentially leading to a fire or explosion.

Segregation: Do not store with food, drink, or animal feeds.[12]
Section 4: Emergency Protocols
Preparedness is key to managing any laboratory incident effectively.
4.1 Personal Exposure

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, occasionally lifting the upper and lower eyelids.[13] Seek immediate
medical attention.

» Skin Contact: Remove contaminated clothing. Immediately wash the affected skin area with
plenty of soap and water.[13] If skin irritation develops or persists, seek medical attention.
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« Inhalation: Move the affected person to fresh air at once. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[13]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[13] Seek immediate medical attention and show the SDS

or container label to the medical professional.
4.2 Spills and Accidental Release

For a small laboratory spill, follow this protocol. For large spills, evacuate the area and contact
emergency responders.
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Alert personnel in the immediate area

i

Is the spill large or unmanageable

YES: Evacuate & Call Emergency Services NO: Proceed with cleanup

i

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Gently cover spill with an inert absorbent material
(e.g., vermiculite, sand)

i

Sweep material into a designated hazardous waste container

i

Decontaminate spill area with appropriate solvent/detergent

Y

Gispose of waste according to institutional protocols]

Click to download full resolution via product page

Caption: Decision tree for responding to a laboratory chemical spill.
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4.3 Fire Suppression

» Extinguishing Media: Use dry chemical powder, carbon dioxide (COz2), or alcohol-resistant
foam.[7][13] Avoid using a high-volume water jet, as this can scatter the material.

o Firefighter Protection: In the event of a fire, hazardous decomposition products such as
carbon monoxide, carbon dioxide, and hydrogen chloride gas may be released.[4]
Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective
clothing.[13]

Section 5: Anticipated Toxicological and Ecological
Profile

This section is based on the toxicological profiles of the benzophenone class of chemicals and
their chlorinated derivatives.

5.1 Human Toxicology (Inferred)

The primary health concerns are irritation and potential long-term effects associated with the
benzophenone chemical class.[14]

o Acute Effects: As previously stated, the compound is expected to cause skin, eye, and
respiratory irritation upon direct contact or inhalation.[4]

o Chronic Effects & Endocrine Disruption: The broader class of benzophenones has been
subject to significant research. Some members are known endocrine disruptors with
estrogenic activity and have been associated with reproductive and developmental toxicities
in animal studies.[14] The International Agency for Research on Cancer (IARC) classifies
benzophenone as "possibly carcinogenic to humans” (Group 2B).[15] While this does not
mean all derivatives are carcinogenic, it warrants a high degree of caution and minimization
of exposure.

e Metabolism: Benzophenones are typically metabolized in the body via Phase |
(hydroxylation) and Phase Il (glucuronidation) reactions before being excreted.[14] The
chlorination of benzophenones, which can occur during water disinfection, has been shown
in some studies to produce byproducts with potentially enhanced toxicity.[16][17]
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5.2 Ecological Profile (Inferred)

Benzophenones are frequently detected as environmental contaminants in water systems,
primarily from their use in sunscreens and other personal care products.[14]

e Persistence and Degradation: Chlorinated aromatic compounds can be persistent in the
environment. Specific degradation data for this compound is unavailable.

» Mobility: Due to its predicted low water solubility, the compound is not expected to be highly
mobile in soil and may adsorb to sediment and particulate matter if released into aquatic
systems.[4]

» Ecotoxicity: Benzophenones have demonstrated toxicity to aquatic organisms.[14] Therefore,
release into drains or waterways must be strictly avoided.

Section 6: Waste Disposal

All waste containing 4-Chloro-3',5'-dimethylbenzophenone, including contaminated PPE,
spill cleanup materials, and residual chemical, must be treated as hazardous waste.

o Collection: Collect waste in a clearly labeled, sealed, and appropriate hazardous waste
container.[9]

o Disposal: Disposal must be conducted through a licensed chemical waste disposal facility.[4]
Do not dispose of this chemical down the drain or in regular trash. Follow all local, state, and
federal regulations for hazardous waste disposal.
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. scbt.com [scht.com]

. echemi.com [echemi.com]

. assets.thermofisher.com [assets.thermofisher.com]

. chemsynthesis.com [chemsynthesis.com]

. Methanone, (4-chlorophenyl)phenyl- [webbook.nist.gov]

. datasheets.scbt.com [datasheets.scbt.com]

. solubilityofthings.com [solubilityofthings.com]

.
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. hscprep.com.au [hscprep.com.au]

e 10. csub.edu [csub.edu]

e 11. artsci.usu.edu [artsci.usu.edu]

e 12. download.basf.com [download.basf.com]
e 13. Page loading... [guidechem.com]

e 14. Areview of sources, pathways, and toxic effects of human exposure to benzophenone
ultraviolet light filters - PMC [pmc.ncbi.nlm.nih.gov]

e 15. health.state.mn.us [health.state.mn.us]
¢ 16. researchgate.net [researchgate.net]
e 17. pubs.acs.org [pubs.acs.org]

¢ To cite this document: BenchChem. [Safety Data Sheet (SDS) for 4-Chloro-3',5'-
dimethylbenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349882#safety-data-sheet-sds-for-4-chloro-3-5-
dimethylbenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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